![molecular formula C23H28N2O2 B1245088 O-(cyclohexanecarbonyl)lysergol](/img/structure/B1245088.png)
O-(cyclohexanecarbonyl)lysergol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
O-(cyclohexanecarbonyl)lysergol is lysergol esterified with cyclohexanecarboxylic acid. It derives from a hydride of an ergoline.
Scientific Research Applications
Synthesis and Chemical Properties
- O-(cyclohexanecarbonyl)lysergol, as a derivative of lysergol, has been a subject of interest in synthetic chemistry. The enantioselective synthesis of lysergol involves key steps like formal anti-carbopalladation and Heck reactions, contributing to the formation of ergot alkaloid structures (Milde et al., 2017).
- Further development in the synthesis of lysergol and its analogues has been instrumental for evaluating serotonin receptor activity, highlighting its potential in neurological research (Yuan et al., 2017).
Pharmaceutical and Biological Applications
- Lysergol, the core component of this compound, shows promise as a bioenhancer, enhancing the bioavailability of certain drugs like curcumin and antibiotics. This is attributed to its role in inhibiting metabolic enzymes and efflux transporters (Shukla et al., 2016).
- The compound has also been studied for its antibacterial synergy. In combination with conventional antibiotics, lysergol derivatives have shown effectiveness against drug-resistant strains of bacteria (Maurya et al., 2013).
Analytical and Material Science Applications
- Analytical techniques for lysergol, including high-performance liquid chromatography (HPLC), have been developed for various purposes, including drug stability and degradation studies (Javed et al., 2012).
- Lysergol has also been extracted from natural sources using advanced techniques like microwave-assisted extraction, underscoring its relevance in natural product chemistry (Javed et al., 2011).
properties
Molecular Formula |
C23H28N2O2 |
---|---|
Molecular Weight |
364.5 g/mol |
IUPAC Name |
[(6aR,9R)-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinolin-9-yl]methyl cyclohexanecarboxylate |
InChI |
InChI=1S/C23H28N2O2/c1-25-13-15(14-27-23(26)16-6-3-2-4-7-16)10-19-18-8-5-9-20-22(18)17(12-24-20)11-21(19)25/h5,8-10,12,15-16,21,24H,2-4,6-7,11,13-14H2,1H3/t15-,21-/m1/s1 |
InChI Key |
NHINDOWVGVTFBF-QVKFZJNVSA-N |
Isomeric SMILES |
CN1C[C@@H](C=C2[C@H]1CC3=CNC4=CC=CC2=C34)COC(=O)C5CCCCC5 |
Canonical SMILES |
CN1CC(C=C2C1CC3=CNC4=CC=CC2=C34)COC(=O)C5CCCCC5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.